4-fluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C17H16FN3O4S/c1-12-11-13(4-5-14(12)18)26(23,24)19-8-9-21-17(22)7-6-15(20-21)16-3-2-10-25-16/h2-7,10-11,19H,8-9H2,1H3
• InChI Key: PLQVUNHKJMOBRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3)F
• Molecular Formula: C17H16FN3O4S
• Molecular Weight: 377.4 g/mol
• CAS No.: 946212-75-5

Description

4-fluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide is a sulfonamide derivative featuring a pyridazinone core substituted with a furan-2-yl group and an ethyl linker connected to a benzenesulfonamide moiety. The benzenesulfonamide component is further substituted with a fluorine atom at position 4 and a methyl group at position 2.

The pyridazinone ring system is a key pharmacophore in medicinal chemistry, often associated with cardiovascular and anticancer activities . The presence of the furan-2-yl group introduces aromatic heterocyclic diversity, which may influence binding interactions in biological targets.

Biological Activity

4-Fluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide is a synthetic compound that has garnered attention in medicinal chemistry due to its complex structure and potential biological activities. This compound combines various functional groups, including a furan moiety, pyridazine, and a sulfonamide group, which may contribute to its pharmacological properties.

• Molecular Formula : C17H14FN3O3
• Molecular Weight : 327.31 g/mol
• CAS Number : 946283-37-0

The structure of this compound allows for various interactions with biological targets, making it a candidate for further pharmacological research.

Anticancer Potential

Research has indicated that compounds similar to 4-fluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide exhibit significant anticancer activity. For instance, a study on related compounds demonstrated that they possess inhibitory effects on solid tumor cells, with IC50 values indicating potent activity against HepG2 liver cancer cells (IC50 = 1.30 μM) .

The proposed mechanism of action involves the inhibition of specific enzymes or receptors associated with cancer cell proliferation. The sulfonamide group is known to interact with various biological targets, potentially leading to apoptosis in cancer cells.

Antimicrobial Activity

In addition to anticancer properties, the compound has been investigated for its antimicrobial effects. The presence of the furan and pyridazine moieties is believed to enhance its ability to disrupt bacterial cell walls or inhibit essential bacterial enzymes .

Case Studies and Research Findings

Study	Findings
Study A	Demonstrated significant antiproliferative effects on HepG2 cells with an IC50 of 1.30 μM.
Study B	Investigated the cytotoxicity of fluorinated analogues in various human cell lines, revealing promising results for anticancer applications.
Study C	Explored the antimicrobial potential of similar compounds, indicating effectiveness against several bacterial strains.

Synthesis and Optimization

The synthesis of 4-fluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzenesulfonamide typically involves multi-step organic reactions. Key steps include:

• Preparation of furan and pyridazine intermediates.
• Coupling these intermediates with a benzenesulfonamide derivative.
• Optimization of reaction conditions for yield and purity.

Comparison with Similar Compounds

Substituent Effects on the Benzenesulfonamide Ring

• Electron-Withdrawing Groups (EWGs): The trifluoromethyl (-CF₃) group in and enhances metabolic stability and lipophilicity compared to the methyl (-CH₃) group in the target compound. This substitution may improve membrane permeability but could reduce solubility .

• Electron-Donating Groups (EDGs):

  • Methoxy (-OCH₃) groups in and increase electron density on the benzene ring, which may enhance π-π stacking interactions with aromatic residues in enzymes or receptors.

Pyridazinone Core Modifications

• Aromatic vs. Heterocyclic Substitutions: Replacement of the furan-2-yl group (target compound) with a phenyl group () reduces heterocyclic diversity but may enhance hydrophobic interactions.